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Compound Name: Metepa

Cat. No.: B008393 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer and Safety Warning
Metepa, also known as tris(2-methyl-1-aziridinyl)phosphine oxide (MAPO), is a hazardous

chemical with known toxicity and carcinogenic properties. Its use in textile finishing has largely

been discontinued due to significant health and environmental concerns. These application

notes are provided for informational and historical research purposes only. Extreme caution

must be exercised when handling this substance. All experimental work should be conducted in

a certified fume hood with appropriate personal protective equipment (PPE), including

chemical-resistant gloves, lab coat, and eye protection. Proper disposal procedures for

hazardous waste must be followed.

Introduction
Metepa is an organophosphorus compound containing aziridinyl groups. Historically, it has

been investigated and used as a flame retardant for textiles, particularly for cellulosic fibers like

cotton. Its effectiveness stems from the synergistic action of phosphorus and nitrogen, which

interfere with the combustion process of the textile material. This document outlines the

application of Metepa in textile finishing for flame retardancy, providing protocols derived from

historical patents and discussing its mechanism of action and effects on fabric properties.
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The flame retardant action of Metepa on textiles is believed to occur through a combination of

condensed-phase and gas-phase mechanisms, characteristic of phosphorus- and nitrogen-

containing flame retardants.

Condensed-Phase Mechanism: Upon heating, Metepa can decompose to form phosphoric

acid. This acid acts as a catalyst, promoting the dehydration of the cellulose in cotton at a

lower temperature than its normal decomposition temperature. This process favors the

formation of a stable char layer on the fabric surface. This char layer acts as an insulating

barrier, shielding the underlying polymer from the heat of the flame and reducing the amount

of flammable volatile gases produced.

Gas-Phase Mechanism: The nitrogen components in Metepa can be released as non-

combustible gases during combustion. These gases dilute the flammable volatile compounds

and oxygen in the gas phase, inhibiting the combustion reactions in the flame.
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Caption: Mechanism of Metepa flame retardancy on textiles.
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Experimental Protocols
The following protocols are based on historical patent literature describing the application of

aziridinyl phosphine oxides for flame retarding cotton textiles.

Materials and Equipment
Substrate: 100% cotton fabric (e.g., 8 oz/yd² twill), desized, scoured, and bleached.

Chemicals:

Tris(2-methyl-1-aziridinyl)phosphine oxide (Metepa)

Triethanolamine (as a catalyst and acid scavenger)

Non-ionic wetting agent

Deionized water

Equipment:

Laboratory padding machine with two rollers

Forced draft oven for drying and curing

Analytical balance

Beakers and magnetic stirrer

Finishing Solution Preparation
An aqueous solution of Metepa is prepared as follows:

To a beaker, add the required amount of deionized water.

While stirring, add the desired concentration of Metepa (e.g., 15-25% by weight).

Add a catalytic amount of triethanolamine (e.g., 4% by weight).
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Add a small amount of a non-ionic wetting agent (e.g., 0.1% by weight) to ensure uniform

fabric wetting.

Stir the solution until all components are fully dissolved.

Fabric Treatment Procedure (Pad-Dry-Cure)

Start: Prepared Cotton Fabric

Padding
Immerse fabric in Metepa solution
and pass through squeeze rollers.

Drying
Place fabric in oven at 85-90°C

for 3-4 minutes.

Curing
Heat fabric in oven at a higher
temperature (e.g., 140-160°C)

for 4-5 minutes.

Washing
Thoroughly rinse the fabric in
running hot water to remove

unreacted chemicals.

Final Drying
Dry the washed fabric.

End: Flame Retardant Fabric
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Caption: Workflow for Metepa application on cotton fabric.

Padding: Immerse a piece of the prepared cotton fabric into the Metepa finishing solution.

Pass the saturated fabric through the nip of the laboratory padding machine to achieve a

specific wet pick-up (e.g., 65-80%). The pressure of the rollers should be adjusted to control

the wet pick-up.

Drying: Immediately after padding, dry the fabric in a forced draft oven at a temperature of

85-90°C for 3-4 minutes.

Curing: Transfer the dried fabric to a separate oven pre-heated to the curing temperature.

Cure the fabric for 4-5 minutes at a temperature between 140°C and 160°C. The curing step

is crucial for the polymerization and fixation of the flame retardant onto the fabric.

Washing: After curing, thoroughly wash the treated fabric in running hot water for several

minutes to remove any unreacted chemicals and by-products.

Drying: Finally, dry the washed fabric.

Data Presentation
The following tables summarize the expected outcomes based on historical data. It is important

to note that specific performance data for Metepa is limited in recent literature. The data for the

related compound, tris(1-aziridinyl)phosphine oxide (APO), is used as a proxy.

Table 1: Application Parameters and Flame Retardancy of APO-Treated Cotton Twill
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Sample ID
APO
Concentrati
on (%)

Curing
Temperatur
e (°C)

Resin Add-
on (%)

Char
Length
(inches)

Flame
Resistance

Control 0 - 0
Burned Entire

Length
None

APO-140 25 140 12.0 3.8 Good

APO-150 25 150 13.5 3.5 Good

APO-160 25 160 14.2 3.2 Very Good

Data derived from U.S. Patent 2,901,444.[1]

Table 2: Effect of Metepa Treatment on Mechanical Properties of Cotton Fabric (Qualitative)

Property Expected Change Rationale

Tensile Strength Decrease

Cross-linking of cellulose

chains can lead to

embrittlement of the fibers.

Tear Strength Decrease

Similar to the effect on tensile

strength, the fabric may

become stiffer and more prone

to tearing.

Fabric Hand Stiffer

The presence of the polymeric

flame retardant finish on the

fabric surface typically results

in a stiffer hand feel.

General effects noted in historical literature for aziridinyl phosphine oxide treatments.[1]

Concluding Remarks
Metepa has demonstrated efficacy as a flame retardant for cellulosic textiles. The application

process involves a standard pad-dry-cure method, leading to the formation of a durable flame-

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://patents.google.com/patent/US2901444A/en
https://www.benchchem.com/product/b008393?utm_src=pdf-body
https://patents.google.com/patent/US2901444A/en
https://www.benchchem.com/product/b008393?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


retardant finish. However, the severe toxicity associated with Metepa makes its use untenable

in modern textile applications. The information provided herein is for academic and historical

context. For current research and development, it is strongly advised to focus on safer, more

environmentally friendly flame retardant chemistries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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